3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(4-ethoxyphenyl)-5-[(4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15NO3S2/c1-2-22-15-9-5-13(6-10-15)19-17(21)16(24-18(19)23)11-12-3-7-14(20)8-4-12/h3-11,20H,2H2,1H3/b16-11-
• InChI Key: CUSQKYDSZJCVAY-WJDWOHSUSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)O)SC2=S
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)O)/SC2=S
• Molecular Formula: C18H15NO3S2
• Molecular Weight: 357.5 g/mol

Description

3-(4-ethoxyphenyl)-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one, commonly known as ETHTO, is a thiazolidinone derivative that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in various scientific studies for its anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

ETHTO has been extensively studied for its therapeutic potential in various scientific research applications. Some of the significant areas of research include:
1. Anti-inflammatory: ETHTO has been shown to possess potent anti-inflammatory properties. It inhibits the production of pro-inflammatory cytokines and reduces the expression of inflammatory mediators such as COX-2 and iNOS.
2. Antioxidant: ETHTO has been found to possess potent antioxidant properties. It scavenges free radicals and reduces oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.
3. Anticancer: ETHTO has been shown to possess potent anticancer properties. It induces apoptosis and inhibits the proliferation of cancer cells. It has been found to be effective against various types of cancer, including breast cancer, lung cancer, and prostate cancer.

Mechanism of Action

The mechanism of action of ETHTO is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways. It inhibits the NF-κB pathway, which is implicated in inflammation and cancer. It also activates the Nrf2 pathway, which is involved in the antioxidant response. Additionally, it modulates the PI3K/Akt/mTOR pathway, which is implicated in cancer.
Biochemical and Physiological Effects:
ETHTO has been shown to exert various biochemical and physiological effects. It reduces the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also reduces the expression of inflammatory mediators such as COX-2 and iNOS. Additionally, it reduces oxidative stress and increases the levels of antioxidant enzymes such as SOD and catalase. It also induces apoptosis and inhibits the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

ETHTO has several advantages for lab experiments. It is relatively easy to synthesize and purify. It is also stable under normal laboratory conditions. However, ETHTO has some limitations for lab experiments. It is not very soluble in water, which can make it challenging to work with. Additionally, it has not been extensively studied for its toxicity and safety profile.

Future Directions

There are several future directions for research on ETHTO. Some of the significant areas of research include:
1. Development of novel ETHTO derivatives with improved therapeutic properties.
2. Evaluation of the toxicity and safety profile of ETHTO.
3. Investigation of the potential of ETHTO as a therapeutic agent for various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.
4. Elucidation of the mechanism of action of ETHTO.
5. Investigation of the potential of ETHTO as a lead compound for drug development.
Conclusion:
In conclusion, ETHTO is a thiazolidinone derivative that has shown promising results in various scientific studies for its anti-inflammatory, antioxidant, and anticancer properties. The synthesis of ETHTO involves the reaction of 4-hydroxybenzaldehyde and 4-ethoxyaniline in the presence of ammonium acetate and acetic acid. ETHTO exerts its therapeutic effects by modulating various signaling pathways. It has several advantages for lab experiments but also has some limitations. There are several future directions for research on ETHTO, including the development of novel ETHTO derivatives and investigation of its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of ETHTO involves the reaction of 4-hydroxybenzaldehyde and 4-ethoxyaniline in the presence of ammonium acetate and acetic acid. The resulting Schiff base is then reacted with 2-thioxo-1,3-thiazolidin-4-one to obtain ETHTO. The purity of the compound is ensured by recrystallization from ethanol.